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Compound of Interest

Compound Name: S-Methyl methanethiosulfonate

Cat. No.: B013714 Get Quote

Essential safety protocols and operational plans for the protection of laboratory personnel in

the handling, storage, and disposal of S-Methyl methanethiosulfonate.

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. S-Methyl methanethiosulfonate (MMTS), a reagent used in the

synthesis of thiols and thioesters, requires careful handling due to its potential hazards. This

guide provides essential, immediate safety and logistical information, including detailed

operational and disposal plans, to foster a culture of safety and build trust in laboratory

practices.

S-Methyl methanethiosulfonate is considered a hazardous substance.[1] It is a combustible

liquid that can cause skin and serious eye irritation.[2][3][4][5] It may also be harmful if inhaled,

swallowed, or in contact with skin.[1][3] Therefore, strict adherence to safety protocols is

crucial.

Personal Protective Equipment (PPE): Your First
Line of Defense
The appropriate selection and use of Personal Protective Equipment (PPE) are critical to

minimize exposure and ensure personal safety. The following table summarizes the

recommended PPE for handling S-Methyl methanethiosulfonate.
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PPE Category Specifications Rationale

Hand Protection

Chemical resistant gloves

(e.g., PVC). For prolonged or

repeated contact, a glove with

a protection class of 5 or

higher (breakthrough time >

240 minutes) is recommended.

For brief contact, a class 3 or

higher (> 60 minutes) is

suitable.[1] Always inspect

gloves before use and use

proper removal techniques.[2]

To prevent skin contact, which

can be harmful.[1]

Eye and Face Protection

Safety glasses with side

shields or chemical goggles.[1]

[4] A face shield may be

necessary for splash hazards.

To protect against eye irritation

and potential damage.[1]

Respiratory Protection

An approved respirator (e.g.,

type ABEK (EN14387)

respirator filter) is required if

there is a risk of overexposure

or when working in poorly

ventilated areas.[1] A

NIOSH/MSHA approved

respirator is recommended if

exposure limits are exceeded.

[6]

To prevent respiratory irritation

from inhalation of vapors or

mists.[1][4]

Protective Clothing

Overalls or a lab coat.[1]

Impervious clothing should be

selected based on the

concentration and amount of

the substance used.[2]

To protect the skin from

accidental splashes or spills.

Footwear Closed-toe shoes. To protect feet from spills.
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Operational Plan: From Receipt to Disposal
A systematic approach to handling S-Methyl methanethiosulfonate is essential for

maintaining a safe laboratory environment.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, well-ventilated place away from heat, sparks, open flames, and hot surfaces.

[2][3][4]

Keep the container tightly closed.[3]

Store locked up and away from oxidizing agents.[1][3]

2. Handling and Use:

Work in a well-ventilated area, preferably in a chemical fume hood.[1][4]

Avoid breathing vapors or mist.[2][4]

Do not eat, drink, or smoke when using this product.[3]

Wash hands thoroughly after handling.[2][4]

Take measures to prevent the buildup of electrostatic charge.[2]

3. Spill Management:

In case of a spill, remove all sources of ignition.[2]

Ventilate the area.

For small spills, contain the spillage and collect it with an electrically protected vacuum

cleaner or by wet-brushing.[2]

Place the collected material in a suitable, closed container for disposal.[2]
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Do not let the product enter drains.[2]

4. Disposal:

Dispose of contents and containers to an approved waste disposal plant.[2][3][4]

This material and its container must be disposed of as hazardous waste.[1]

Follow all applicable regional, national, and local laws and regulations for waste disposal.[7]

Emergency Procedures: Immediate and Effective
Response
In the event of an exposure or accident, a swift and appropriate response is critical.

Emergency Situation Immediate Actions

Eye Contact

Immediately flush eyes with fresh running water

for at least 15 minutes, keeping eyelids open.[1]

[4] Seek medical attention.[4]

Skin Contact

Immediately remove all contaminated clothing.

Flush skin and hair with running water and soap.

[1] Seek medical attention if irritation occurs.[4]

Inhalation

Remove the person to fresh air. If not breathing,

give artificial respiration.[2] Seek medical

attention.[4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water.[2] Never give anything by mouth to an

unconscious person.[2] Seek immediate medical

attention.[8]

Fire

Use dry sand, dry chemical, or alcohol-resistant

foam to extinguish.[2][3] Wear self-contained

breathing apparatus for firefighting if necessary.

[2]
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Workflow for Safe Handling of S-Methyl
Methanethiosulfonate

Workflow for Safe Handling of S-Methyl Methanethiosulfonate
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Click to download full resolution via product page

Caption: Workflow for the safe handling of S-Methyl methanethiosulfonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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